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Compound of Interest

3-Methyl-2-(4-
Compound Name:
methylphenyl)morpholine

Cat. No. B3184309

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylphenmetrazine (4-MPM), identified by CAS number 1094649-71-4, is a synthetic
psychoactive substance structurally related to phenmetrazine and other substituted
phenylmorpholine derivatives.[1][2] First identified in Slovenia in 2015, 4-MPM has emerged as
a designer drug with stimulant effects.[1] This technical guide provides a comprehensive
overview of the available scientific research on 4-MPM, focusing on its synthesis, mechanism
of action, and pharmacological profile. All quantitative data is presented in structured tables,
and detailed experimental protocols for key in vitro assays are provided.

Synonyms: 3-methyl-2-(4-methylphenyl)morpholine, 4-MPM, Mephenmetrazine, PAL-747.[1]
[2]

Chemical and Physical Properties
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Property Value Reference
CAS Number 1094649-71-4 [1]12]
Molecular Formula C12H17NO [1][2]

Molar Mass 191.274 g/mol [1]

IUPAC Name Smethyl-2-( [1]

methylphenyl)morpholine

Synthesis

The synthesis of 4-Methylphenmetrazine has been described in the scientific literature. A
general synthetic pathway is outlined below.

Bromination Reaction with
4-methylpropiophenone 2-bromo-1-(p-tolyl)propan-1-one | Ethanolamine
I >
i 4-Methylphenmetrazine (4-MPM)

Ethanolamine

Click to download full resolution via product page
A generalized synthesis workflow for 4-Methylphenmetrazine (4-MPM).

Mechanism of Action and Pharmacology

4-Methylphenmetrazine acts as a monoamine releaser, with a notable preference for the
serotonin transporter (SERT), while also affecting the dopamine (DAT) and norepinephrine
(NET) transporters. This profile suggests potential for both stimulant and entactogenic effects.

In Vitro Monoamine Transporter Activity

The interaction of 4-MPM with monoamine transporters has been characterized using in vitro
assays with rat brain synaptosomes. The compound's potency as an inhibitor of uptake and as
a releaser of monoamines is summarized in the tables below.
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Table 1: Potency of 4-Methylphenmetrazine to Inhibit Monoamine Uptake

Transporter IC50 (nM)
Dopamine (DAT) 1926
Norepinephrine (NET) 1933
Serotonin (SERT) 408

IC50 (half maximal inhibitory concentration) values represent the concentration of 4-MPM
required to inhibit 50% of the radiolabeled substrate uptake.

Table 2: Potency of 4-Methylphenmetrazine to Induce Monoamine Release

Transporter EC50 (nM)
Dopamine (DAT) 227
Norepinephrine (NET) 62
Serotonin (SERT) 86

EC50 (half maximal effective concentration) values represent the concentration of 4-MPM
required to induce 50% of the maximal substrate release.
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Step 1: Bromination
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Yields 2-bromo-1-(p-tolyl)propan-1-one

Step 2: Cyclization

Combine 2-bromo-1-(p-tolyl)propan-1-one
and ethanolamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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